2-Bromo-6-methyl-3-nitropyridine
Overview
Description
2-Bromo-6-methyl-3-nitropyridine (2-Br-6-Me-3-NP) is a nitropyridine derivative with a bromo substituent on the 6-position of the pyridine ring. It has a wide range of applications in the field of organic synthesis, including the synthesis of pharmaceuticals, agrochemicals, and other natural products. 2-Br-6-Me-3-NP can also be used as a starting material for the synthesis of other nitropyridine derivatives.
Scientific Research Applications
Reactivity Influenced by Solvent
The reactivity of derivatives of nitropyridines, including compounds similar to 2-bromo-6-methyl-3-nitropyridine, has been studied, showing that solvent polarity significantly influences substitution processes. These findings are crucial in developing synthesis methods for various pyridine derivatives (Hertog & Jouwersma, 1953).
Large-Scale Synthesis and Safety
Research on the large-scale synthesis of 5-bromo-2-nitropyridine, a compound related to this compound, highlights the challenges and safety considerations in such processes. This knowledge can guide the safe and efficient production of similar compounds (Agosti et al., 2017).
Structural and Vibrational Studies
Studies on the crystal structure and vibrational spectra of similar nitropyridine compounds provide insights into their molecular characteristics. Such information is vital for understanding the physical and chemical properties of this compound and related molecules (Hanuza et al., 2002).
Molecular Electrostatic Potential Analysis
Research involving the molecular electrostatic potential surface of nitropyridine derivatives offers a deeper understanding of the electron density distribution and reactive sites. This information is crucial for predicting and manipulating the reactivity of similar compounds (Arulaabaranam et al., 2021).
NBO Analysis and Vibrational Spectroscopy
Natural bond orbital (NBO) analysis and vibrational spectroscopy of nitropyridine derivatives, like 3-hydroxy-6-methyl-2-nitropyridine, offer insights into molecular stability and bond strength. This knowledge is essential for understanding and predicting the behavior of this compound in various chemical environments (Karnan et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used as a reagent in various organic synthesis reactions, particularly in suzuki-miyaura coupling .
Mode of Action
The mode of action of 2-Bromo-6-methyl-3-nitropyridine is primarily through its role as a reagent in organic synthesis. In Suzuki-Miyaura coupling, it participates in the formation of carbon-carbon bonds .
Biochemical Pathways
Its role in suzuki-miyaura coupling suggests it may influence pathways involving the formation of carbon-carbon bonds .
Pharmacokinetics
Its physical properties such as boiling point (2652±350 °C), density (1709±006 g/cm3), and pKa (-252±010) can provide some insights into its potential bioavailability .
Result of Action
As a reagent in organic synthesis, its primary effect is likely the formation of new compounds through the creation of carbon-carbon bonds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its storage temperature is recommended to be 2-8°C .
Properties
IUPAC Name |
2-bromo-6-methyl-3-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O2/c1-4-2-3-5(9(10)11)6(7)8-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHHLJCDGOSZFTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40646103 | |
Record name | 2-Bromo-6-methyl-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40646103 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
374633-31-5 | |
Record name | 2-Bromo-6-methyl-3-nitropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=374633-31-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-6-methyl-3-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40646103 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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